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Compound of Interest

Compound Name: 3,5-Dichlorobenzoyl chloride

Cat. No.: B1294568 Get Quote

Essential Safety and Handling Guide for 3,5-
Dichlorobenzoyl Chloride
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 3,5-Dichlorobenzoyl chloride (CAS No. 2905-62-6). It is intended for researchers,

scientists, and professionals in drug development to minimize risks and ensure a safe

laboratory environment.

Chemical Profile: 3,5-Dichlorobenzoyl chloride is a corrosive solid, harmful if swallowed, and

causes severe skin burns and eye damage.[1][2] It may also cause respiratory irritation and is

corrosive to metals.[1][2] It is sensitive to moisture and decomposes in contact with water,

liberating toxic gases like hydrogen chloride.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment for handling 3,5-Dichlorobenzoyl chloride.[2]
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PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles or a

face shield (minimum 8-inch).

[1][3]

Protects against splashes and

vapors that can cause severe

eye damage.[1][4] Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene,

or PVC).[3][4]

Prevents skin contact which

can result in severe burns.[1]

[3] Gloves must be inspected

for integrity before each use.[3]

Body Protection
Chemical-resistant suit or lab

coat, and a PVC apron.[3][5]

Protects the body from

accidental splashes and

contact.[3] For significant

exposure risk, a full chemical-

protection suit is

recommended.[5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust mask

for solids).[2]

Required when handling

outside of a fume hood, if dust

is generated, or if irritation is

experienced, to prevent

inhalation of corrosive dust

and vapors.[2][6]

Operational and Disposal Plans
A systematic approach is critical for safely managing 3,5-Dichlorobenzoyl chloride from

receipt to disposal.

I. Preparation and Engineering Controls
Ventilation: Always handle 3,5-Dichlorobenzoyl chloride in a well-ventilated area,

preferably within a certified chemical fume hood.[1][7]
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Emergency Equipment: Ensure a safety shower and an eyewash station are readily

accessible and located close to the workstation.[1][2]

Storage: Store the chemical in a tightly closed container in a cool, dry, and refrigerated

"Corrosives Area".[1][2] It must be protected from moisture.[2]

Incompatibilities: Keep away from incompatible materials such as water, strong bases,

alcohols, and strong oxidizing agents.[1][2][8]

II. Step-by-Step Handling Protocol
Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Container Handling: When opening the container, do so carefully as the contents may be

under pressure.[2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2] Do not breathe in dust

or vapors.[1][9]

Hygiene: Do not eat, drink, or smoke in the handling area.[9] Wash hands and any exposed

skin thoroughly after handling.[1][9]

Container Sealing: Keep the container tightly sealed when not in use.[1][2]

III. Emergency Procedures
Spill Response:

Minor Spill: For small spills, absorb with a dry, inert material such as sand, earth, or

vermiculite.[7][10] Do not use combustible materials. Sweep up the absorbed material,

avoiding dust formation, and place it into a suitable, labeled container for hazardous waste

disposal.[7]

Major Spill: In case of a large spill, evacuate the area immediately and prevent entry.[7]

Contact your institution's environmental health and safety department.

First Aid Measures:
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Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area

with plenty of water for at least 15 minutes.[10][11] Seek immediate medical attention.[1]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[1][11] Remove contact lenses if present and easy to do.[11] Seek

immediate medical attention.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][11] If breathing is difficult or has stopped, provide artificial respiration.[10] Do

not use the mouth-to-mouth method.[1][10] Call a poison control center or doctor

immediately.[11]

Ingestion: Rinse the mouth with water.[2][11] Do NOT induce vomiting.[1][2] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]

IV. Disposal Plan
Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[1] Consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[1][12]

Containerization: Collect waste 3,5-Dichlorobenzoyl chloride and contaminated materials

(e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed container for

hazardous waste.[9][13]

Disposal: Dispose of the waste through a licensed waste disposal company.[2][9] Do not

empty into drains or release into the environment.[1]

Visual Workflow and Safety Diagrams
The following diagrams illustrate the safe handling workflow and emergency response

procedures.
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Safe Handling Workflow for 3,5-Dichlorobenzoyl Chloride
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Caption: Procedural workflow for handling 3,5-Dichlorobenzoyl chloride.
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Emergency Response for 3,5-Dichlorobenzoyl Chloride

Spill Response
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Caption: Emergency response plan for spills and personnel exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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